Cas no 58679-99-5 (1-Anthracenol, 2-bromo-1,2,3,4-tetrahydro-, trans-)

• Product Name: 1-Anthracenol, 2-bromo-1,2,3,4-tetrahydro-, trans-
• CAS No: 58679-99-5
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• CID: 341261
• PubChem ID: 12543938
• Update Time: 2025-04-19

1-Anthracenol, 2-bromo-1,2,3,4-tetrahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• 1-Anthracenol, 2-bromo-1,2,3,4-tetrahydro-, trans-
• (1R,2R)-2-bromo-1,2,3,4-tetrahydroanthracen-1-ol
• DTXSID70501973
• 58679-99-5

• Inchi： 1S/C14H13BrO/c15-13-6-5-11-7-9-3-1-2-4-10(9)8-12(11)14(13)16/h1-4,7-8,13-14,16H,5-6H2/t13-,14-/m1/s1
• InChI Key： NXSHMJXHMADBDR-ZIAGYGMSSA-N
• SMILES： Br[C@@H]1CCC2C=C3C=CC=CC3=CC=2[C@H]1O

Computed Properties

• Exact Mass: 276.01499
• Monoisotopic Mass: 276.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23